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Compound of Interest

Compound Name: N-(2-Hydroxyethyl)dodecanamide

Cat. No.: B086396

Application Notes: Lauramide MEA as a Foam
Booster and Stabilizer

Introduction

Lauramide MEA (Monoethanolamine), with the chemical name N-(2-
Hydroxyethyl)dodecanamide, is a non-ionic surfactant derived from the reaction of lauric acid
(commonly sourced from coconut oil) and monoethanolamine.[1][2][3] It typically appears as a
white to light-yellow waxy solid.[1][3] In research and product development, particularly in the
cosmetic, personal care, and pharmaceutical industries, Lauramide MEA is highly valued for its
multifunctional properties.[1][4] It serves as an effective foam booster, foam stabilizer, viscosity
modifier, and emulsifying agent.[1][2][5]

Mechanism of Action

Lauramide MEA's efficacy as a foam booster and stabilizer stems from its molecular structure,
which features a long, hydrophobic (water-repelling) lauric acid tail and a polar, hydrophilic
(water-attracting) monoethanolamine head.[6] This amphiphilic nature allows it to position itself
at the air-water interface, reducing the surface tension of the liquid.[2][6]

When incorporated into a formulation with primary anionic surfactants (like sulfates), Lauramide
MEA works synergistically. It co-assembles at the bubble's surface, creating a more tightly
packed and resilient interfacial film. This mixed-surfactant layer enhances the elasticity of the
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foam lamellae (the thin liquid films between bubbles). Furthermore, Lauramide MEA increases
the viscosity of the aqueous phase within the foam structure.[6][7] This increased viscosity
slows the rate of film drainage due to gravity and reduces the rate of gas diffusion between
bubbles (Ostwald ripening), two primary mechanisms of foam collapse.[8][9][10] The resultis a
foam that is not only greater in volume (foam boosting) but also denser, creamier, and longer-
lasting (foam stabilization).[2][6]

1. Prepare Control Formulation 2. Prepare Test Formulation
(Base Surfactant) (Base + Lauramide MEA)

3. Add 100mL of each
formulation to separate
graduated cylinders

4. Stopper and Invert
Cylinders 10x

5. Measure Initial Foam
Volume (Vo) at t=0

6. Record Foam Volume (Vt)
at regular time intervals
(t=1,2,5, 10 min)

7. Analyze Data

Compare Vo (Test vs. Control)

=> Foamability Calculate Half-Life

=> Foam Stability

T Plot Vt vs. Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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